(1S,5R)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptan-6-ol

• IUPAC Name: (1S,5R)-7,7-dimethyl-2-azabicyclo[3.2.0]heptan-6-ol
• InChI: InChI=1S/C8H15NO/c1-8(2)6-5(7(8)10)3-4-9-6/h5-7,9-10H,3-4H2,1-2H3/t5-,6+,7?/m1/s1
• InChI Key: HBXKQKMXSXOVSL-JEAXJGTLSA-N
• Canonical SMILES: CC1(C2C(C1O)CCN2)C
• Isomeric SMILES: CC1([C@@H]2[C@H](C1O)CCN2)C
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol

Description

Synthesis Analysis

The synthesis of similar bicyclic compounds has been discussed in various studies. For instance, a pilot-scale process for the production of 6-endo-(1S, 5R, 6S)-bicyclo[3.2.0]hept-2-en-6-ol was set up, which involved the growth-dependent bioreduction of the fused-ring ketone by M. ramanniana C2506.

Molecular Structure Analysis

The molecular structure of related compounds like “(1S,5S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol” and “Bicyclo[3.1.1]heptan-3-ol, 6,6-dimethyl-2-methylene-, [1S-(1α,3α,5α)]-” have been analyzed. They have a molecular formula of C10H16O and an average mass of 152.233 Da.

Chemical Reactions Analysis

The chemical reactions involving similar bicyclic compounds have been studied. For example, the role of cofactor recycling in determining the efficiency of artificial biocatalytic cascades has been paramount in recent years.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds like “(1S,5S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol” and “Bicyclo[3.1.1]heptan-3-ol, 6,6-dimethyl-2-methylene-, [1S-(1α,3α,5α)]-” have been analyzed. They have a molecular formula of C10H16O and an average mass of 152.233 Da.

Mechanism of Action

DMHP acts as a selective agonist of the κ-opioid receptor, which is a G protein-coupled receptor that is involved in pain management and mood regulation. Activation of the κ-opioid receptor by DMHP leads to the inhibition of neurotransmitter release, which results in analgesic and anesthetic effects.
Biochemical and Physiological Effects:
DMHP has been shown to produce analgesia and anesthesia in animal models, and it has been investigated for its potential use in human medicine. It has also been shown to have antitussive effects, and it has been investigated for its potential use in cough suppression. DMHP has been shown to have a shorter duration of action than other commonly used anesthetics, which may make it useful in certain medical procedures.

Advantages and Limitations for Lab Experiments

DMHP has several advantages for use in laboratory experiments. It is a highly selective agonist of the κ-opioid receptor, which allows for the investigation of the specific effects of κ-opioid receptor activation. DMHP has also been shown to have a shorter duration of action than other commonly used anesthetics, which may be useful in certain experimental designs.
One limitation of DMHP is its potential for abuse. As a κ-opioid receptor agonist, it may have addictive properties, which may limit its use in certain experimental settings. Additionally, the short duration of action of DMHP may make it difficult to use in certain experimental designs.

Future Directions

There are several potential future directions for research on DMHP. One area of interest is the development of new analgesics and anesthetics based on the structure of DMHP. Another area of interest is the investigation of the potential use of DMHP in the treatment of cough and other respiratory disorders. Additionally, further research is needed to investigate the potential for abuse and addiction associated with DMHP.

Synthesis Methods

DMHP can be synthesized using several methods, including the reduction of 2-azabicyclo[3.2.0]hept-5-en-8-one with sodium borohydride or lithium aluminum hydride. Another method involves the reduction of 2-azabicyclo[3.2.0]hept-5-en-8-one with sodium borohydride followed by the treatment of the resulting alcohol with iodine in the presence of pyridine.

Scientific Research Applications

DMHP has been extensively studied for its potential applications in medicine and neuroscience. It has been shown to have analgesic effects, and it has been investigated as a potential treatment for pain. DMHP has also been studied for its potential use as an anesthetic, as it has been shown to have a shorter duration of action than other commonly used anesthetics.